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Compound of Interest

Compound Name: Eugenol acetate-d3

Cat. No.: B12363930

In-Depth Technical Guide: Eugenol Acetate-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for Eugenol
acetate-d3, a deuterated form of Eugenol acetate. The inclusion of deuterium atoms makes it a
valuable tool in pharmacokinetic and metabolic studies. This document outlines its chemical
and physical properties, safety protocols, and relevant biological pathways.

Chemical and Physical Properties

Eugenol acetate-d3 is a deuterated analog of eugenyl acetate, a natural compound found in
clove oil.[1] It presents as a colorless to pale yellow solid or liquid with a mild, sweet, and spicy
clove-like odor.[1]

Table 1: Physical and Chemical Properties of Eugenol Acetate
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Property Value Reference(s)
Molecular Formula C12H11D303 N/A
Molecular Weight 209.26 g/mol N/A
CAS Number 1335401-17-6 (for d3 variant) N/A
Appearance Colc.)rle.ss t'o pale yellow solid (2]
or oily liquid
Odor Mild, sweet, spicy, clove-like [1]
Melting Point 26 °C [3]
Boiling Point 281-286 °C [3]
Density 1.079 g/mL at 25 °C [3]
Flash Point 142 °C (closed cup)
Refractive Index n20/D 1.518 [3]
Purity >98%

Solubility Data

Eugenol acetate is generally soluble in organic solvents and insoluble in water.[4] Specific
solubility data is crucial for experimental design and formulation development.

Table 2: Solubility of Eugenol Acetate
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Solvent Solubility Reference(s)
Water Insoluble [4]
Dimethyl Sulfoxide (DMSO) 50 mg/mL (242.44 mM) [5]

100 mg/mL (484.87 mM) with 6]

sonication

Ethanol Soluble [4107]
Methanol Slightly Soluble [3][8]
Acetone Soluble [2]
Ether Soluble [4]
Acetonitrile 1000 pg/mL [4]
Chloroform Sparingly Soluble [31[8]
Ethyl Acetate Slightly Soluble [31[8]

Safety and Handling

Eugenol acetate-d3 should be handled with care in a laboratory setting. Adherence to

standard safety protocols is essential to minimize risk.

Hazard Identification

e GHS Classification: Not classified as hazardous according to GHS.

o Potential Health Effects:

[¢]

Eye: May cause eye irritation.

[e]

Skin: May cause skin irritation.

o

Ingestion: May be harmful if swallowed.

[¢]

Inhalation: May cause respiratory tract irritation.
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First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.
» Skin Contact: Wash off with soap and plenty of water.
e Ingestion: Rinse mouth with water. Do not induce vomiting.

 Inhalation: If breathed in, move person into fresh air.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Use chemical safety goggles.
o Skin Protection: Handle with impervious gloves.
o Respiratory Protection: Use a NIOSH-approved respirator when ventilation is inadequate.

e Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.
Wash hands before breaks and at the end of the workday.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: Carbon oxides.

Storage and Stability

Proper storage is critical to maintain the integrity and purity of Eugenol acetate-d3.

Storage Conditions

» Store in a tightly closed container in a dry and well-ventilated place.[1]
 Recommended storage temperature is 2-8°C.[8]

o Keep away from heat and sources of ignition.
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e Protect from light.[1]

 In solvent: Store at -80°C for up to one year or -20°C for shorter periods.[5][6]

Stability

Eugenol acetate is stable under recommended storage conditions.[3] However, it is
incompatible with strong oxidizing agents.[3] Thermal degradation of eugenol, a related
compound, has been observed at elevated temperatures, with significant weight loss occurring
above 134°C.[9] The release of eugenol from a solid matrix has been shown to follow first-order
kinetics.[10]

Biological Activity and Signaling Pathways

Eugenol acetate exhibits antibacterial, anticancer, anti-inflammatory, and antioxidant properties.
[11] Its mechanism of action involves the modulation of key cellular signaling pathways,
including the inhibition of NF-kB and the enhancement of p53 and p21 expression.[11][12]

NF-kB Signaling Pathway

The Nuclear Factor-kappa B (NF-kB) pathway is a crucial regulator of inflammation, immunity,
and cell survival. Eugenol acetate has been shown to inhibit this pathway, which may contribute
to its anti-inflammatory and anticancer effects.
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Figure 1: Canonical NF-kB Signaling Pathway
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Caption: Canonical NF-kB signaling pathway and the inhibitory action of Eugenol acetate-d3.
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p53 Signaling Pathway

The p53 tumor suppressor protein plays a critical role in preventing cancer formation by
inducing cell cycle arrest, apoptosis, and DNA repair. Eugenol acetate has been found to

enhance the expression of p53 and its downstream target, p21.[11][12]
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Figure 2: p53 Signaling Pathway in Response to DNA Damage
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Caption: The p53 signaling pathway activated by DNA damage, and the influence of Eugenol
acetate-d3.

Experimental Protocols

Quality Control via High-Performance Liquid
Chromatography (HPLC)

This protocol is adapted from established methods for the analysis of eugenol and eugenol
acetate and can be used for the quality control of Eugenol acetate-d3.[13][14][15]
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1. Standard and Sample

Preparation
\4 Y
Prepare Eugenol acetate-d3 Accurately weigh and dissolve
standard solutions in methanol test sample in methanol to a
(e.g., 10, 50, 100, 200 pg/mL) known concentration.
\4

2. HPLC System Setup

Y A4 A 4 Y Y
Column: C18 (e.g., 4.6 x 250 mm, 5 pm) Meth’\aﬂ\ﬁg:!svzlt:aal'sg.:;ogggg W) Flow Rate: 1.0 mL/min Detection: DAD at 280 nm Injection Volume: 20 pL

3. Data Acquisition
and Analysis

A

Y

Inject standard solutions to
create a calibration curve.

A4

Inject test sample solution.

\ 4 \ 4

Quantify Eugenol acetate-d3
in the sample using the
calibration curve.

\4

4. System Suitability

A 4

Check parameters like tailing factor,
resolution, and theoretical plates.

Figure 3: Experimental Workflow for QC of Eugenol Acetate-d3

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b12363930?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: A typical experimental workflow for the quality control analysis of Eugenol acetate-d3
using HPLC.

Methodology:

» Standard Preparation: Prepare a stock solution of Eugenol acetate-d3 in methanol. From
this, create a series of calibration standards of known concentrations.

o Sample Preparation: Accurately weigh the Eugenol acetate-d3 sample and dissolve it in
methanol to a known concentration.

e Chromatographic Conditions:

[¢]

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um particle size).

o

Mobile Phase: An isocratic mixture of methanol and water (e.g., 70:30 v/v).

Flow Rate: 1.0 mL/min.

[e]

(¢]

Detection: Diode Array Detector (DAD) at 280 nm.

[¢]

Injection Volume: 20 pL.

e Analysis: Inject the standard solutions to generate a calibration curve. Subsequently, inject
the sample solution.

o Quantification: Determine the concentration of Eugenol acetate-d3 in the sample by
comparing its peak area to the calibration curve.

o System Suitability: Ensure the chromatographic system is performing adequately by
evaluating parameters such as peak symmetry, resolution, and theoretical plates.

Disposal Considerations

Dispose of waste product and contaminated packaging in accordance with local, state, and
federal regulations.
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Disclaimer: This document is intended for informational purposes only and does not constitute
a legal or regulatory endorsement. It is the responsibility of the user to ensure compliance with
all applicable laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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